Cas no 89065-85-0 (6-Octen-3-ol, 2-methyl-)

6-Octen-3-ol, 2-methyl- structure
6-Octen-3-ol, 2-methyl- structure
Product name:6-Octen-3-ol, 2-methyl-
CAS No:89065-85-0
MF:C9H18O
MW:142.23862
CID:613726
PubChem ID:71321883

6-Octen-3-ol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Octen-3-ol, 2-methyl-
    • 2-methyloct-6-en-3-ol
    • DTXSID90751630
    • 89065-85-0
    • AKOS017440037
    • Inchi: InChI=1S/C9H18O/c1-4-5-6-7-9(10)8(2)3/h4-5,8-10H,6-7H2,1-3H3
    • InChI Key: BYRPSDZMXICJEX-UHFFFAOYSA-N
    • SMILES: CC=CCCC(C(C)C)O

Computed Properties

  • Exact Mass: 142.135765193g/mol
  • Monoisotopic Mass: 142.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

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